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Chemical Profile & Potential Role of TPM

The following table summarizes the key identification and physical properties of Tripropylene Glycol

Monomethyl Ether (TPM) [1] [2].

Property Value / Description

Common Name Tripropylene glycol monomethyl ether [1]

CAS Number 20324-33-8 [1] [2]

Molecular
Formula

C10H22O4 [1] [2]

Molecular
Weight

206.28-206.32 g/mol [1] [2]

Appearance Colorless liquid [2]

Odor Slight ether flavor [2]

Boiling Point 243 °C @ 760 mmHg [2]
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Property Value / Description

Flash Point 117.6-124 °C [1] [2]

Density 0.965-0.967 g/cm³ @ 25°C [1] [2]

Solubility in
Water

Miscible [2]

Main
Applications

Solvent for inks, paints, resins; coupling agent in rust removers and cleaners;
stabilizer in herbicides; emollient in cosmetics [2].

While the search results do not provide direct experimental data for TPM as a diesel additive, one study

investigates a closely related compound, tri-ethylene glycol mono methyl ether (TGME), blended with

diesel and hydrogen [3]. This suggests a research direction for glycol ethers as fuel components.

Experimental Insights from a Related Glycol Ether

A study on a dual-fuel diesel engine investigated TGME as a diesel additive, with hydrogen as a secondary

fuel. The experimental setup and key findings are summarized below [3].

Methodology Overview

Engine: A 3.5 kW, single-cylinder, variable compression ratio diesel engine modified for dual-fuel
operation [3].

Fuel Preparation: TGME was added to pure diesel in proportions ranging from 1% to 5% by volume.
The blends were mixed using a magnetic stirrer for 25 minutes to ensure homogeneity [3].

Testing Protocol: The engine was tested at a constant speed of 1500 rpm and a compression ratio
of 17:1, across loads ranging from 2% to 70% of full capacity [3].

Key Findings for TGME Blends

Brake Thermal Efficiency (BTE): The addition of TGME to diesel, along with hydrogen, led to an

improvement in BTE—a measure of how effectively the engine converts fuel energy into useful work
—compared to pure diesel [3].
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Emissions:
Nitrogen Oxides (NOx): A significant reduction in NOx emissions was observed [3].
Carbon Monoxide (CO) & Hydrocarbons (HC): Emissions of CO and unburnt HC were also

lower with the TGME-hydrogen-diesel blend [3].

Experimental Workflow for Fuel Testing

The diagram below outlines the general workflow for conducting a performance and emissions test on a fuel

additive, based on the methodology from the study [3].

Start Experimental Process

Fuel Preparation
Blend additive (e.g., TGME) with
base diesel via magnetic stirring

Engine Setup
Configure dual-fuel engine,

set compression ratio and load

Performance Testing
Measure Brake Thermal Efficiency (BTE)

and Specific Fuel Consumption

Emissions Testing
Analyze exhaust for
NOx, CO, and HC

Data Analysis
Compare results against

baseline diesel performance

Draw Conclusions
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This workflow illustrates the key stages in testing a fuel additive, from preparation to data analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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